Cas no 82935-04-4 (JB-11 isethionate)

• Product name: JB-11 isethionate
• CAS No: 82935-04-4
• MF: C₂₁H₂₉N₅O₇S
• MW: 495.549263715744
• CID: 988345
• PubChem ID: 332299

JB-11 isethionate Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid, 2-hydroxy-, compd. with 5-methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]-2,4-quinazolinediamine (1_1)
• Trimetrexate isethionate
• 82935-04-4
• 2-Hydroxyethane-1-sulfonic acid--N-[(2,4-diimino-5-methyl-1,2,3,4-tetrahydroquinazolin-6-yl)methyl]-3,4,5-trimethoxyaniline (1/1)
• CS-0107959
• 117052-25-2
• NSC328564
• Trimetrexate isethionate salt
• NSC 328564
• 2-hydroxyethanesulfonic acid;5-methyl-6-[(3,4,5-trimethoxyanilino)methyl]quinazoline-2,4-diamine
• AKOS040752170
• NSC-328564
• Trimetrexate (isethionate)
• HY-10373B
• DTXSID10922269
• JB-11 isethionate
• 5-methyl-6-(((3,4,5-trimethoxyphenyl)amino)methyl)quinazoline-2,4-diamine 2-hydroxyethane-1-sulfonate
• CI 898

• Inchi： InChI=1S/C19H23N5O3.C2H6O4S/c1-10-11(5-6-13-16(10)18(20)24-19(21)23-13)9-22-12-7-14(25-2)17(27-4)15(8-12)26-3;3-1-2-7(4,5)6/h5-8,22H,9H2,1-4H3,(H4,20,21,23,24);3H,1-2H2,(H,4,5,6)
• InChI Key： YATKEMOVGUXIDY-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC2=C1C(=NC(=N2)N)N)CNC3=CC(=C(C(=C3)OC)OC)OC.C(CS(=O)(=O)O)O

Computed Properties

• Exact Mass: 495.17876945g/mol
• Monoisotopic Mass: 495.17876945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų